Cas no 2229683-03-6 (tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate
• CAS No: 2229683-03-6
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 5882071
• PubChem ID: 165623283
• Update Time: 2025-11-01

tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate
• EN300-1897452
• tert-butyl N-[2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenyl]carbamate
• 2229683-03-6

• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(18)15-10-7-9(5-6-16(19)20)8-11(21-4)12(10)17/h5-8,17H,1-4H3,(H,15,18)/b6-5+
• InChI Key： YCLPCEMBMGBVNQ-AATRIKPKSA-N
• SMILES： O(C(NC1C=C(/C=C/[N+](=O)[O-])C=C(C=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate

Research Brief on tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate (CAS: 2229683-03-6)

The compound tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate (CAS: 2229683-03-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate, which include a nitroethenyl group and a carbamate moiety. These functional groups are known to contribute to the compound's reactivity and interaction with biological targets. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalysis, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate exhibits promising biological activity. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate cellular signaling pathways associated with cancer progression, making it a candidate for further investigation in oncology research.

The mechanism of action of tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate is currently under investigation. Recent findings suggest that it may interact with key protein targets, such as kinases or transcription factors, to exert its biological effects. Computational modeling and molecular docking studies have provided insights into the binding interactions between this compound and its putative targets, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring derivatization strategies to enhance the compound's pharmacological properties while minimizing off-target effects.

In conclusion, tert-butyl N-2-hydroxy-3-methoxy-5-(2-nitroethenyl)phenylcarbamate (CAS: 2229683-03-6) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant continued investigation to unlock its full therapeutic potential. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in disease models.